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Compound of Interest

Compound Name: Diphenylacetic Acid

Cat. No.: B108402 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diphenylacetic acid is a valuable precursor in the synthesis of various

pharmaceuticals. This document outlines the experimental setup for the production of

diphenylacetic acid utilizing a Friedel-Crafts reaction, a fundamental method in organic

chemistry for the formation of C-C bonds involving an aromatic ring. The protocol detailed

below is based on the reaction of glyoxylic acid with benzene in the presence of a strong acid

catalyst.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of

diphenylacetic acid via the Friedel-Crafts reaction between glyoxylic acid and benzene.
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Parameter Value Reference

Reactants

Glyoxylic acid hydrate 18.6 g (0.2 mol) [1]

Benzene 200 cc [1]

Chlorosulfonic acid (Catalyst) 162.0 g [1]

Reaction Conditions

Initial Temperature 20-30 °C [1]

Catalyst Addition Time 2 hours [1]

Agitation Time at 20-30 °C 1.5 hours [1]

Final Temperature 50 °C [1]

Agitation Time at 50 °C 1 hour [1]

Product Information

Theoretical Yield 43.0 g [1]

Actual Yield (crude) 67.2% of theory [1]

Melting Point (recrystallized) 141.5-143.5 °C [1]

Purity (after recrystallization) 100% (by titration) [1]

Experimental Protocol
This protocol details the synthesis of diphenylacetic acid from glyoxylic acid and benzene

using chlorosulfonic acid as a catalyst.[1]

Materials:

Glyoxylic acid hydrate (18.6 g)

Benzene (200 cc)

Chlorosulfonic acid (162.0 g)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://patents.google.com/patent/US2756254A/en
https://www.benchchem.com/product/b108402?utm_src=pdf-body
https://patents.google.com/patent/US2756254A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cold water (1000 cc)

Sodium hydroxide (20 g)

Toluene

Concentrated sulfuric acid

Equipment:

Reaction flask equipped with a mechanical stirrer and a dropping funnel

Heating mantle

Distillation apparatus

Separatory funnel

Buchner funnel and filter flask

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: In a reaction flask, prepare a mixture of benzene (200 cc) and glyoxylic acid

hydrate (18.6 g).

Catalyst Addition: With agitation, slowly add chlorosulfonic acid (162.0 g) to the mixture over

a 2-hour period, maintaining the reaction temperature between 20-30 °C.

Initial Reaction: Continue agitation at 20-30 °C for an additional 1.5 hours.

Heating: Raise the reaction temperature to 50 °C and maintain for 1 hour.

Quenching: Quench the reaction mixture by pouring it into 1000 cc of cold water.

Benzene Removal: Remove the excess benzene by distillation.
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Extraction: Decant the aqueous acid solution from the crude product. Dissolve the crude

product in a solution of sodium hydroxide (20 g) in 300 cc of water. Extract this solution with

toluene to remove impurities.

Precipitation: Separate the aqueous layer containing the sodium salt of diphenylacetic acid.

Acidify this solution with concentrated sulfuric acid until it tests red on alkali test paper to

precipitate the diphenylacetic acid.

Isolation and Drying: Filter the precipitated product and dry it in an oven at 80 °C.

Purification: Recrystallize the crude product from toluene to obtain pure diphenylacetic
acid.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the Friedel-Crafts synthesis of

diphenylacetic acid.

1. Reactant Mixing
(Glyoxylic Acid + Benzene)

2. Catalyst Addition
(Chlorosulfonic Acid)

20-30°C, 2h

3. Reaction
20-30°C, 1.5h
then 50°C, 1h

4. Quenching
(Cold Water)

5. Workup
- Benzene Removal

- Extraction
- Precipitation

6. Isolation & Drying
(Filtration & Oven)

7. Purification
(Recrystallization)

Diphenylacetic Acid
(Pure Product)

Click to download full resolution via product page

Caption: Workflow for Diphenylacetic Acid Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note & Protocol: Synthesis of
Diphenylacetic Acid via Friedel-Crafts Reaction]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b108402#experimental-setup-for-friedel-
crafts-reaction-to-produce-diphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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